Cas no 126-68-1 (O,O',O''-Triethyl Phosphorothioate)

O,O',O''-Triethyl Phosphorothioate structure

126-68-1 structure

Product Name:O,O',O''-Triethyl Phosphorothioate

CAS No:126-68-1

MF:C₆H₁₅O₃PS

MW:198.22026181221

CID:166620

PubChem ID:31354

Update Time:2025-04-19

O,O',O''-Triethyl Phosphorothioate Chemical and Physical Properties

Names and Identifiers

- Phosphorothioic acid,O,O,O-triethyl ester
- Demeton-O-methyl
- O,O',O''-TRIETHYL PHOSPHOROTHIOATE
- o,o,o-Triethylphosphorothioate
- triethoxy(sulfanylidene)-λ5-phosphane
- O,O,O-Tept
- (C2H5O)3PS
- Triethylthiofosfat
- triethylthionphosphate
- riethyl phosphorothioate
- Triethylphosphorothioate
- O,O,O-Triethylthiofosfat
- Triethyl phosphorothionate
- O,O,O-triethylthiophosphate
- triethoxy(thioxo)phosphorane
- O,O,O-Triethyl phosphorothioate
- Phosphorothioic acid,O,O-triethyl ester
- O,O-Triethyl phosphorothioate
- Thiophosphoric acid tri-O-ethyl ester
- Triethylthiofosfat [Czech]
- O,O,O-Triethylester kyseliny thiofosforecne
- Ethyl thiophosphate, (C2H5O)3PS
- triethoxy(sulfanylidene)-lambda5-phosphane
- O,O,O-Triethyl thiophosphate
- BRN 1705773
- O,O,O-triethylphosphorothioate 1000 microg/mL in Methanol
- QPV9MGL8YC
- Ethyl thiophosphate, (EtO)3PS
- Ethyl phosphorothioate ((EtO)3PS)
- 126-68-1
- FT-0631735
- NS00019701
- NSC 2650
- Thiophosphoric acid, tri-O-ethyl ester
- triethyl thionphosphate
- AKOS003599958
- CHEMBL5204872
- WLN: 2OPS & O2 & O2
- Phosphorothioic acid, O,O,O-triethyl ester
- Phosphine sulfide, triethoxy-
- O,O-Triethyl thiophosphate
- O,O,O-TRIETHYL PHOSPHORTHIOATE
- triethoxy-sulfanylidenephosphorane
- NSC2650
- NSC-2650
- Triethyl thiophosphate
- EINECS 204-797-8
- SCHEMBL3826872
- Triethyl phosphorothioate
- O,O''-Triethyl phosphorothioate
- Triethoxyphosphine sulfide
- O,O,O-Triethylthiofosfat [Czech]
- O,O-Triethylester kyseliny thiofosforecne
- DTXSID7059567
- O,O,O-Triethylester kyseliny thiofosforecne [Czech]
- G77648
- DB-041835
- O,O',O''-Triethyl Phosphorothioate
- Inchi： 1S/C6H15O3PS/c1-4-7-10(11,8-5-2)9-6-3/h4-6H2,1-3H3
- InChI Key： QTPJMTACJMLPLL-UHFFFAOYSA-N
- SMILES： S=P(OCC)(OCC)OCC

Computed Properties

Exact Mass: 198.04800
Monoisotopic Mass: 198.04795251g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3
Topological Polar Surface Area: 59.8Å²

Experimental Properties

Density: 1.077
Boiling Point: 217°C
Refractive Index: 1.4480
PSA: 69.59000
LogP: 2.97100

O,O',O''-Triethyl Phosphorothioate Security Information

WGK Germany：3

O,O',O''-Triethyl Phosphorothioate Customs Data

HS CODE：2920190090
Customs Data：

China Customs Code:
2920190090

Overview:

2920190090 Other phosphorothioates and their salts(Including their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2920190090 other thiophosphoric esters (phosphorothioates) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

O,O',O''-Triethyl Phosphorothioate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T777010-1g	O,O',O''-Triethyl Phosphorothioate	126-68-1		1g	$ 224.00	2023-09-05
TRC	T777010-2g	O,O',O''-Triethyl Phosphorothioate	126-68-1		2g	$402.00	2023-05-17
TRC	T777010-5g	O,O',O''-Triethyl Phosphorothioate	126-68-1		5g	$988.00	2023-05-17
TRC	T777010-10g	O,O',O''-Triethyl Phosphorothioate	126-68-1		10g	$1694.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-473252-1g	O,O',O''-Triethyl Phosphorothioate,	126-68-1		1g	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-473252-1 g	O,O',O''-Triethyl Phosphorothioate,	126-68-1		1g	￥2,858.00	2023-07-11
Aaron	AR009BC1-1g	O,O,O-TRIETHYLPHOSPHOROTHIOATE	126-68-1	99%	1g	$287.00	2025-02-13
1PlusChem	1P009B3P-1g	O,O,O-TRIETHYLPHOSPHOROTHIOATE	126-68-1	95%	1g	$319.00	2024-07-09
1PlusChem	1P009B3P-5g	O,O,O-TRIETHYLPHOSPHOROTHIOATE	126-68-1	>90%	5g	$95.00	2023-12-25
1PlusChem	1P009B3P-25g	O,O,O-TRIETHYLPHOSPHOROTHIOATE	126-68-1	>90%	25g	$215.00	2023-12-25

O,O',O''-Triethyl Phosphorothioate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:126-68-1)O,O′,O′′-Triethyl Phosphorothioate

Order Number:LE7840

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:58

Price ($):discuss personally

Email:18501500038@163.com

O,O',O''-Triethyl Phosphorothioate Related Literature

1. Ultra-preconcentration and determination of organophosphorus pesticides in soil samples by a combination of ultrasound assisted leaching-solid phase extraction and low-density solvent based dispersive liquid–liquid microextraction

Mehrnoush Mohammadi,Hamed Tavakoli,Yaser Abdollahzadeh,Amir Khosravi,Rezvan Torkaman,Ashkan Mashayekhi RSC Adv. 2015 5 75174
2. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls

Ping He,Diana S. Aga Anal. Methods 2019 11 1436
3. Occurrence and behaviour of organophosphorus insecticides in the River Wuchuan, southeast China

Z. L. Zhang,H. S. Hong,J. L. Zhou,G. Yu J. Environ. Monit. 2002 4 498
4. Atomic Spectrometry Update: review of advances in elemental speciation

Chris F. Harrington,Robert Clough,Steve J. Hill,Yolanda Madrid,Julian F. Tyson J. Anal. At. Spectrom. 2015 30 1427
5. Determination of agrochemical multi-residues in grapes. Identification and confirmation by gas chromatography-mass spectrometry

Viviane G. Lima,Vania P. Campos,Thiago C. Santana,Franciele O. Santana,Tadeu A. C. Costa Anal. Methods 2017 9 5880

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